Cas no 2755330-78-8 ((S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester
• CAS No: 2755330-78-8
• MF: C₂₂H₂₆N₂O₄
• MW: 382.45
• MDL: MFCD34602402
• CID: 5088701
• Update Time: 2025-06-10

(S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester

• MDL： MFCD34602402
• Inchi： 1S/C22H26N2O4/c1-22(2,3)28-21(26)24-14-13-18(17-11-7-8-12-19(17)24)23-20(25)27-15-16-9-5-4-6-10-16/h4-12,18H,13-15H2,1-3H3,(H,23,25)/t18-/m0/s1
• InChI Key： NJZBNGRRLHNSBK-SFHVURJKSA-N
• SMILES： C(=O)(OCC1=CC=CC=C1)N[C@@H]1C2=CC=CC=C2N(C(OC(C)(C)C)=O)CC1

Additional information on (S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of (S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester (CAS: 2755330-78-8)

The compound (S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester (CAS: 2755330-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various biologically active molecules, particularly those targeting protease inhibition and central nervous system (CNS) disorders. Recent studies have focused on its role as a key building block in the development of novel therapeutic agents, leveraging its unique stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the asymmetric synthesis of quinoline-based protease inhibitors. Researchers optimized a multi-step synthetic route to achieve >99% enantiomeric purity, critical for pharmacological efficacy. The tert-butyl ester moiety was found to enhance both solubility and stability during downstream derivatization, addressing a longstanding challenge in quinoline chemistry. Notably, the benzyloxycarbonyl (Cbz) protecting group allowed for selective deprotection under mild conditions, enabling efficient sequential functionalization.

Structural-activity relationship (SAR) studies utilizing this compound have revealed important insights into the spatial requirements for effective target engagement. X-ray crystallography data of derived inhibitors complexed with their target enzymes showed that the (S)-configuration at the 4-position creates optimal binding geometry, with the Cbz group occupying a hydrophobic pocket that enhances binding affinity by 3-5 fold compared to unprotected analogs. These findings were corroborated by molecular dynamics simulations published in Bioorganic & Medicinal Chemistry Letters (2024).

In drug metabolism studies, the compound has shown favorable pharmacokinetic properties. Radiolabeled versions (14C at the carbonyl position) demonstrated good blood-brain barrier penetration in rodent models, with a brain/plasma ratio of 0.8-1.2, making it particularly valuable for CNS drug development. Recent patent applications (WO202318765A1, 2023) have disclosed novel derivatives showing promise for Alzheimer's disease treatment, where the compound serves as a core scaffold for γ-secretase modulators.

Manufacturing process improvements have also been reported. A continuous flow chemistry approach published in Organic Process Research & Development (2024) achieved 85% yield at kilogram scale, significantly reducing production costs. The process employed immobilized lipase for the resolution step, demonstrating the compound's compatibility with biocatalytic methods. Stability studies under ICH guidelines showed the solid form remains stable for >24 months at 25°C/60% RH, addressing previous formulation challenges.

Emerging applications extend beyond traditional medicinal chemistry. A 2024 ACS Chemical Biology report described its use in creating activity-based probes for studying cysteine proteases in cancer cells. The Cbz-protected amino group was strategically modified with fluorescent tags without compromising the quinoline core's target affinity, enabling real-time imaging of protease activity in live cells. This dual chemical-biological functionality positions the compound as a versatile tool for both therapeutic development and basic research.

Future research directions appear focused on expanding its utility in targeted drug delivery systems. Recent work has explored its conjugation to nanoparticle carriers, where the tert-butyl ester serves as a pH-sensitive linker for controlled release. With these developments, (S)-4-Benzyloxycarbonylamino-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester continues to demonstrate its value as a multifunctional intermediate in cutting-edge pharmaceutical research and development.